Cas no 1567860-98-3 ((1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol)
(1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol
- EN300-1842957
- 1567860-98-3
- AKOS019025018
-
- Inchi: 1S/C9H11FO2/c1-6(11)9-7(10)4-3-5-8(9)12-2/h3-6,11H,1-2H3/t6-/m0/s1
- InChI Key: SFEDCUUVUWBXHH-LURJTMIESA-N
- SMILES: FC1=CC=CC(=C1[C@H](C)O)OC
Computed Properties
- Exact Mass: 170.07430775g/mol
- Monoisotopic Mass: 170.07430775g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 29.5Ų
(1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1842957-0.05g |
(1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol |
1567860-98-3 | 0.05g |
$587.0 | 2023-09-19 | ||
| Enamine | EN300-1842957-0.1g |
(1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol |
1567860-98-3 | 0.1g |
$615.0 | 2023-09-19 | ||
| Enamine | EN300-1842957-0.25g |
(1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol |
1567860-98-3 | 0.25g |
$642.0 | 2023-09-19 | ||
| Enamine | EN300-1842957-0.5g |
(1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol |
1567860-98-3 | 0.5g |
$671.0 | 2023-09-19 | ||
| Enamine | EN300-1842957-1.0g |
(1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol |
1567860-98-3 | 1g |
$1129.0 | 2023-06-02 | ||
| Enamine | EN300-1842957-2.5g |
(1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol |
1567860-98-3 | 2.5g |
$1370.0 | 2023-09-19 | ||
| Enamine | EN300-1842957-5.0g |
(1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol |
1567860-98-3 | 5g |
$3273.0 | 2023-06-02 | ||
| Enamine | EN300-1842957-10.0g |
(1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol |
1567860-98-3 | 10g |
$4852.0 | 2023-06-02 | ||
| Enamine | EN300-1842957-1g |
(1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol |
1567860-98-3 | 1g |
$699.0 | 2023-09-19 | ||
| Enamine | EN300-1842957-5g |
(1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol |
1567860-98-3 | 5g |
$2028.0 | 2023-09-19 |
(1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on (1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol
Professional Introduction to (1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol (CAS No. 1567860-98-3)
The compound (1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol, identified by its CAS number 1567860-98-3, represents a significant molecule in the realm of pharmaceutical chemistry and drug discovery. This enantiomerically pure compound has garnered attention due to its structural features and potential applications in medicinal chemistry. The presence of a fluoro substituent at the 2-position of the phenyl ring and a methoxy group at the 6-position introduces unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.
In recent years, the pharmaceutical industry has witnessed a surge in the development of fluorinated compounds, owing to their enhanced metabolic stability, improved bioavailability, and altered binding affinities to biological targets. The fluoro group in (1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol is particularly noteworthy, as it can modulate the pharmacokinetic profile of associated drug candidates. This modification often leads to increased lipophilicity and reduced susceptibility to enzymatic degradation, thereby extending the half-life of the drug in vivo.
The methoxy group at the 6-position further contributes to the compound's versatility by influencing its solubility and interactions with biological receptors. Such structural motifs are frequently employed in the design of central nervous system (CNS) drugs, where precise control over molecular properties is crucial for achieving desired pharmacological effects. The enantiomeric purity of (1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol ensures that its biological activity is not compromised by racemic impurities, which can often lead to undesired side effects.
Current research in medicinal chemistry highlights the importance of chiral compounds in drug development. Enantiomers, such as (1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol, can exhibit markedly different pharmacological profiles despite having identical chemical compositions. This phenomenon has led to increased interest in asymmetric synthesis techniques that allow for the efficient production of enantiomerically pure compounds. Advances in catalytic asymmetric methods have made it possible to obtain high yields of such molecules, reducing costs and improving scalability for industrial applications.
The structural framework of (1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol also finds relevance in the development of bioactive molecules targeting specific biological pathways. For instance, studies have shown that fluorinated aromatic compounds can interact with enzymes and receptors with high selectivity, minimizing off-target effects. This property is particularly valuable in oncology, where precise modulation of signaling pathways is essential for effective cancer therapy. The compound's potential as a building block for antineoplastic agents has been explored in several preclinical studies.
In addition to its pharmaceutical applications, (1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol may serve as a key intermediate in synthetic chemistry. Its unique functional groups provide multiple points of modification, allowing chemists to tailor its properties for various synthetic transformations. Such flexibility is crucial for developing complex molecular architectures that mimic natural products or designed scaffolds with enhanced biological activity.
Recent advancements in computational chemistry have further enhanced the utility of compounds like (1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol. Molecular modeling techniques enable researchers to predict binding affinities, metabolic stability, and other physicochemical properties with high accuracy. These predictions are invaluable for guiding experimental design and optimizing lead compounds during drug discovery campaigns. By integrating experimental data with computational insights, scientists can accelerate the development of novel therapeutics.
The role of fluorine-containing compounds in modern medicine cannot be overstated. Their unique electronic properties make them ideal candidates for modulating drug-receptor interactions. For example, fluorine atoms can enhance hydrogen bonding interactions or alter hydrophobicity, leading to improved binding affinity and efficacy. The success of drugs such as fluoxetine and oseltamivir underscores the importance of fluorine incorporation in medicinal chemistry.
As research continues to uncover new applications for fluorinated compounds, (1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol is poised to play a significant role in future drug development efforts. Its structural features and synthetic accessibility make it a versatile tool for medicinal chemists seeking to design innovative therapeutic agents. By leveraging cutting-edge synthetic methods and computational tools, researchers can harness the full potential of this compound and its derivatives.
1567860-98-3 ((1S)-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)